Cas no 2060020-60-0 (benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate)
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,2-a]pyrazine-7(8H)-carboxylic acid, 5,6-dihydro-3-(hydroxymethyl)-2-methyl-, phenylmethyl ester
- benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate
-
- MDL: MFCD30498458
- Inchi: 1S/C16H19N3O3/c1-12-14(10-20)19-8-7-18(9-15(19)17-12)16(21)22-11-13-5-3-2-4-6-13/h2-6,20H,7-11H2,1H3
- InChI Key: AKETWYZSMDPFTF-UHFFFAOYSA-N
- SMILES: C12=NC(C)=C(CO)N1CCN(C(OCC1=CC=CC=C1)=O)C2
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-336604-0.05g |
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate |
2060020-60-0 | 0.05g |
$1247.0 | 2023-09-03 | ||
| Enamine | EN300-336604-0.1g |
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate |
2060020-60-0 | 0.1g |
$1307.0 | 2023-09-03 | ||
| Enamine | EN300-336604-0.25g |
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate |
2060020-60-0 | 0.25g |
$1366.0 | 2023-09-03 | ||
| Enamine | EN300-336604-0.5g |
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate |
2060020-60-0 | 0.5g |
$1426.0 | 2023-09-03 | ||
| Enamine | EN300-336604-1.0g |
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate |
2060020-60-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-336604-2.5g |
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate |
2060020-60-0 | 2.5g |
$2912.0 | 2023-09-03 | ||
| Enamine | EN300-336604-5.0g |
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate |
2060020-60-0 | 5.0g |
$4309.0 | 2023-02-23 | ||
| Enamine | EN300-336604-10.0g |
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate |
2060020-60-0 | 10.0g |
$6390.0 | 2023-02-23 | ||
| Enamine | EN300-336604-1g |
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate |
2060020-60-0 | 1g |
$1485.0 | 2023-09-03 | ||
| Enamine | EN300-336604-5g |
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate |
2060020-60-0 | 5g |
$4309.0 | 2023-09-03 |
benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate
Introduction to Benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate (CAS No. 2060020-60-0)
Benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2060020-60-0, belongs to the class of imidazopyrazine derivatives, which are known for their diverse biological activities and potential therapeutic applications.
The imidazo1,2-apyrazine core structure of this molecule is a fused heterocyclic system consisting of an imidazole ring and an apyrazine ring. This particular arrangement of nitrogen-containing rings makes it a promising candidate for further investigation in drug discovery. The presence of a hydroxymethyl group at the 3-position and a methyl group at the 2-position adds to the complexity of the molecule, influencing its reactivity and interactions with biological targets.
Recent advancements in chemical biology have highlighted the importance of imino acids and their derivatives in medicinal chemistry. The benzyl ester functionality at the 7-position of this compound not only enhances its solubility but also provides a site for further chemical modifications. These modifications can be tailored to improve pharmacokinetic properties, such as bioavailability and metabolic stability, making it an attractive scaffold for developing novel therapeutic agents.
One of the most compelling aspects of Benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The imidazopyrazine scaffold has been extensively studied for its ability to interact with kinase active sites, leading to the development of several FDA-approved drugs.
Recent studies have demonstrated that derivatives of imidazopyrazine can exhibit potent inhibitory effects on specific kinases by binding to their ATP-binding pockets. The hydroxymethyl group in this compound may serve as a hydrogen bond acceptor or participate in hydrophobic interactions with the kinase substrate. Additionally, the benzyl group could contribute to stabilizing the binding conformation through π-stacking interactions with aromatic residues in the kinase active site.
The methyl group at the 2-position may influence the overall shape and electronic properties of the molecule, affecting its binding affinity and selectivity. These structural features make Benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate a valuable starting point for designing more selective and potent kinase inhibitors. By optimizing these functional groups through structure-activity relationship (SAR) studies, researchers can develop compounds with improved therapeutic profiles.
In addition to its potential as a kinase inhibitor, this compound has shown promise in other areas of research. For instance, it may serve as a precursor for synthesizing more complex molecules with enhanced biological activities. The versatility of the imidazopyrazine core allows for modifications at multiple positions, enabling chemists to explore a wide range of structural variations.
The synthesis of Benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can be employed to construct the imidazopyrazine ring system efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis.
Once synthesized, this compound can be subjected to various biological assays to evaluate its activity against target enzymes and receptors. High-throughput screening (HTS) technologies can accelerate this process by allowing rapid testing of large libraries of compounds against multiple targets. The results from these assays can provide insights into the potential therapeutic applications of Benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate and guide further development efforts.
The growing interest in heterocyclic compounds in drug discovery is driven by their diverse biological activities and synthetic accessibility. Imidazopyrazines are no exception and have been extensively studied for their potential applications in treating various diseases. The unique combination of structural features in Benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate makes it an intriguing candidate for further exploration.
In conclusion,Benzyl 3-(hydroxymethyl)-2-methyl-5H,6 H,7 H,8 H -imidazo1,2 -apyrazine -7 -carboxylate (CAS No.2060020 -60 -0) is a promising compound with significant potential in pharmaceutical research.Its unique structural features,including the imidazo1,2 -apyrazine core,the presence of a hydroxymethyl group,and a methyl group,make it an attractive scaffold for developing novel therapeutic agents.Further research is warranted to fully explore its biological activities and therapeutic potential.
2060020-60-0 (benzyl 3-(hydroxymethyl)-2-methyl-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)